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Compound of Interest

Compound Name: 1-Butanesulfonyl chloride

Cat. No.: B1265866

Essential Safety and Handling Guide for 1-
Butanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety, handling, and disposal information for 1-Butanesulfonyl

chloride (CAS No. 2386-60-9) to ensure safe laboratory practices. Adherence to these
procedures is vital for minimizing risks and protecting laboratory personnel.

Property Value
CAS Number 2386-60-9
Molecular Formula C4HoClO2S
Molecular Weight 156.63 g/mol [1]
Colorless to light yellow or light orange liquid[2]
Appearance
[3]4]
Odor Pungent[2][5]

Physicochemical Data
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Parameter Value

Boiling Point 80-81 °C at 9 mmHg[3][6][7]
Density 1.208 g/mL at 25 °C[4][6][7]
Flash Point 79 °C (174.2 °F) - closed cup[6]
Vapor Pressure 0.5 mmHg at 20 °C[2][6]
Refractive Index n20/D 1.454[4][6][7]

Operational Plan: Handling 1-Butanesulfonyl

Chloride
Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is the first line of defense. The
following PPE is mandatory when handling 1-Butanesulfonyl chloride:

PPE Category Specification Rationale

] Protects against splashes and
) Chemical safety goggles and a
Eye Protection _ vapors that can cause severe
face shield.[6]

eye damage.
] Chemical-resistant gloves Prevents skin contact which
Hand Protection o
(e.g., Nitrile).[8] can cause severe burns.

Protects against inhalation of
) ) Type ABEK (EN14387) )
Respiratory Protection ) ) vapors which may cause
respirator filter.[6] ) o
respiratory irritation.[1][6]

) Flame-resistant lab coat and Provides a barrier against
Body Protection )
coveralls.[8] spills and splashes.

Closed-toe shoes, preferably )
Footwear Protects feet from spills.
safety boots.[8]

Engineering Controls
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Control Specification

Work in a well-ventilated area, preferably within

Ventilation .
a chemical fume hood.[9]

_ Ensure easy access to an emergency eyewash
Emergency Equipment _
station and safety shower.

Handling Procedures

e Preparation:
o Read and understand the Safety Data Sheet (SDS) before starting any work.
o Ensure all necessary PPE is correctly worn.[5]
o Set up all equipment and reagents in a designated area within the fume hood.
e Dispensing and Use:

Handle 1-Butanesulfonyl chloride under an inert atmosphere as it is moisture-sensitive.

[e]

[4] It reacts with water and can decompose.[2]

Use only in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of

[e]

vapors.[5]

[e]

Avoid contact with skin, eyes, and clothing.[10]

o

Keep away from heat, sparks, open flames, and hot surfaces.

[¢]

Use non-sparking tools.
e Post-Handling:
o Tightly close the container after use.
o Wash hands and any exposed skin thoroughly after handling.[10]

o Decontaminate all equipment and the work area.
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o Wash contaminated clothing before reuse.

Storage

o Store in a corrosive-resistant container with a resistant inner liner.
o Keep the container tightly closed in a dry, cool, and well-ventilated place.[9]
o Store locked up or in an area accessible only to qualified or authorized personnel.

o Store under an inert gas.

Disposal Plan

Proper disposal of 1-Butanesulfonyl chloride and its contaminated materials is crucial to
prevent environmental contamination and ensure safety.

o Waste Collection:

o Collect waste 1-Butanesulfonyl chloride and any contaminated materials in a
designated, properly labeled, and sealed container.

o Do not mix with other waste.

» Waste Disposal:
o Dispose of the contents and container to an approved waste disposal plant.
o Follow all local, regional, and national hazardous waste regulations.[9]

o Handle uncleaned containers as you would the product itself.

Safety Workflow

Caption: Logical workflow for the safe handling of 1-Butanesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-
Butanesulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-1-butanesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1265866?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

